2-[4-(Acetylamino)phenyl]-2-oxoethyl 2-(4-methylphenyl)quinoline-4-carboxylate

• Molecular Formula: C27H22N2O4
• Molecular Weight: 438.5 g/mol
• IUPAC Name: [2-(4-acetamidophenyl)-2-oxoethyl] 2-(4-methylphenyl)quinoline-4-carboxylate
• InChI: InChI=1S/C27H22N2O4/c1-17-7-9-19(10-8-17)25-15-23(22-5-3-4-6-24(22)29-25)27(32)33-16-26(31)20-11-13-21(14-12-20)28-18(2)30/h3-15H,16H2,1-2H3,(H,28,30)
• InChI Key: RLPOFYORCNFPIE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NC3=CC=CC=C3C(=C2)C(=O)OCC(=O)C4=CC=C(C=C4)NC(=O)C

Description

2-[4-(ACETYLAMINO)PHENYL]-2-OXOETHYL 2-(4-METHYLPHENYL)-4-QUINOLINECARBOXYLATE is a complex organic compound with potential applications in various fields such as medicinal chemistry, biology, and industrial chemistry. This compound is characterized by its unique structure, which includes an acetylamino group, a quinoline ring, and a carboxylate ester.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[4-(ACETYLAMINO)PHENYL]-2-OXOETHYL 2-(4-METHYLPHENYL)-4-QUINOLINECARBOXYLATE typically involves multi-step organic reactionsThe reaction conditions often require specific catalysts, solvents, and temperature controls to ensure the desired product yield and purity .

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale organic synthesis techniques. These methods are optimized for efficiency and cost-effectiveness, often utilizing continuous flow reactors and automated systems to maintain consistent reaction conditions and high throughput .

Chemical Reactions Analysis

Types of Reactions

2-[4-(ACETYLAMINO)PHENYL]-2-OXOETHYL 2-(4-METHYLPHENYL)-4-QUINOLINECARBOXYLATE can undergo various chemical reactions, including:

Oxidation: This reaction can modify the functional groups within the compound, potentially altering its chemical properties.

Reduction: Reduction reactions can be used to convert specific functional groups into more reactive forms.

Substitution: This compound can participate in nucleophilic or electrophilic substitution reactions, where one functional group is replaced by another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various nucleophiles or electrophiles for substitution reactions. The reaction conditions, including temperature, solvent, and pH, are carefully controlled to achieve the desired outcomes .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

2-[4-(ACETYLAMINO)PHENYL]-2-OXOETHYL 2-(4-METHYLPHENYL)-4-QUINOLINECARBOXYLATE has several scientific research applications:

Chemistry: It is used as a building block for synthesizing more complex molecules and studying reaction mechanisms.

Biology: The compound’s unique structure makes it a candidate for studying biological interactions and potential therapeutic effects.

Medicine: Research into its pharmacological properties could lead to the development of new drugs, particularly in areas such as anti-inflammatory and anticancer therapies.

Industry: It may be used in the development of new materials with specific chemical properties

Mechanism of Action

The mechanism of action of 2-[4-(ACETYLAMINO)PHENYL]-2-OXOETHYL 2-(4-METHYLPHENYL)-4-QUINOLINECARBOXYLATE involves its interaction with specific molecular targets. These interactions can modulate various biochemical pathways, leading to the compound’s observed effects. For example, it may inhibit certain enzymes or receptors, thereby altering cellular processes and providing therapeutic benefits .

Comparison with Similar Compounds

Similar Compounds

2-(4-METHYLSULFONYL PHENYL) INDOLE DERIVATIVES: These compounds share structural similarities and exhibit dual antimicrobial and anti-inflammatory activities.

2-AMINOPYRIMIDINE DERIVATIVES: Known for their antitrypanosomal and antiplasmodial activities, these compounds also share some structural features with 2-[4-(ACETYLAMINO)PHENYL]-2-OXOETHYL 2-(4-METHYLPHENYL)-4-QUINOLINECARBOXYLATE.

Uniqueness

The uniqueness of 2-[4-(ACETYLAMINO)PHENYL]-2-OXOETHYL 2-(4-METHYLPHENYL)-4-QUINOLINECARBOXYLATE lies in its specific combination of functional groups and the resulting chemical properties.